Cas no 1806907-07-2 (2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine
• CAS No: 1806907-07-2
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4917567
• Update Time: 2025-10-29

2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine

• Inchi： 1S/C7H6ClF2NO2/c8-2-4-5(12)1-3(6(9)10)7(13)11-4/h1,6,12H,2H2,(H,11,13)
• InChI Key： PZJMRCBJPKEHQJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine

Comprehensive Overview of 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1806907-07-2)

2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1806907-07-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with chloromethyl and difluoromethyl substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The molecular structure of 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine includes two hydroxyl groups at the 3 and 6 positions, which enhance its solubility and reactivity. This characteristic is critical for its use in cross-coupling reactions and other synthetic transformations. The presence of the difluoromethyl group is noteworthy, as fluorinated compounds are known for their metabolic stability and bioavailability, making them valuable in the development of new-generation pharmaceuticals.

In recent years, the compound has been explored for its role in enzyme inhibition and receptor modulation, aligning with the growing trend of targeting specific biological pathways. For instance, its structural analogs have shown promise in anti-inflammatory and antimicrobial applications, addressing key challenges in infectious disease treatment. The integration of computational chemistry tools has further accelerated its study, enabling researchers to predict its interactions with biological targets more efficiently.

From an industrial perspective, 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine is synthesized through multi-step organic reactions, often involving halogenation and hydroxylation processes. Optimizing these synthetic routes is a focal point for chemists, as it impacts the compound's scalability and cost-effectiveness. The demand for high-purity intermediates in the pharmaceutical sector has also driven advancements in purification techniques, such as chromatography and crystallization.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various conditions has been studied extensively, with findings suggesting that it remains intact in neutral pH environments but may degrade under extreme temperatures.

The future prospects of 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine are closely tied to the evolving landscape of precision medicine and sustainable chemistry. As the pharmaceutical industry shifts toward personalized therapies, the demand for tailored intermediates like this compound is expected to rise. Additionally, its potential in green chemistry applications, such as catalytic transformations, is an area of active investigation.

In summary, 2-(Chloromethyl)-5-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1806907-07-2) represents a compelling example of how structural modifications can unlock new functionalities in organic chemistry. Its relevance to drug development, agrochemical innovation, and material science underscores its importance in contemporary research. As scientific inquiries continue to expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.